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Compound of Interest

Compound Name:
3-Fluoro-4-propoxyphenylboronic

acid

Cat. No.: B064144 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-4-
propoxyphenylboronic acid
This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-4-propoxyphenylboronic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Physicochemical and Hazard Data
A summary of key quantitative data for 3-Fluoro-4-propoxyphenylboronic acid is presented

below.
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Property Value Reference

CAS Number 192376-68-4 [1][2]

Molecular Formula C₉H₁₂BFO₃

Molecular Weight 198.00 g/mol

Appearance
Solid, Off-white to faint beige

flakes
[1][3]

Melting Point 102-107 °C [1]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[1]

Hazard Codes Xi (Irritant) [1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 3-Fluoro-4-propoxyphenylboronic acid and other boronic acid

derivatives.[4]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[3][5]

To protect eyes from dust

particles and potential

splashes which can cause

serious irritation.[4][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Gloves should be inspected

before use and changed

immediately upon

contamination.[4][5]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[5]

To protect skin from accidental

spills and contact.[4]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates (e.g., N95 dust

mask) should be used.[4][5]

To prevent respiratory tract

irritation.[4][5]

Operational Plan: Step-by-Step Handling and
Disposal
Strict adherence to the following operational protocol is crucial for the safe handling of 3-
Fluoro-4-propoxyphenylboronic acid.
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Preparation and Engineering Controls
Ventilation: All work should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[4][5]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[5][6]

Work Area: The work area should be clean, free of clutter, and designated for hazardous

material handling.

Handling Procedure
Donning PPE: Before handling the chemical, put on all required personal protective

equipment as outlined in the table above.

Avoiding Dust: Avoid generating dust when transferring the solid.[4] Use appropriate tools,

such as a spatula, for transfers.

Container Management: Keep the container of 3-Fluoro-4-propoxyphenylboronic acid
tightly closed when not in use.[4][7]

Hygiene: Avoid all personal contact, including the inhalation of dust or vapors.[4] Wash

hands thoroughly with soap and water after handling and before breaks.[4] Do not eat, drink,

or smoke in the laboratory.[5]

Spill Management
Small Spills: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill. Avoid raising dust.[5] Carefully sweep or vacuum the absorbed material and

place it into a sealed and labeled container for hazardous waste.

Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory

personnel. Contact your institution's Environmental Health and Safety (EHS) office

immediately.

Disposal Plan
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Waste Characterization: All waste generated from the use of 3-Fluoro-4-
propoxyphenylboronic acid, including contaminated PPE and empty containers, must be

considered hazardous waste.[5][8]

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste.[5] Do not pour waste down the drain.[5][6]

Regulatory Compliance: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[5]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Fluoro-4-
propoxyphenylboronic acid.
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Caption: Safe handling workflow for 3-Fluoro-4-propoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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